Cas no 1262992-43-7 (Rifaximin-d)

Rifaximin-d is a deuterated analog of rifaximin, a semi-synthetic antibiotic derived from rifamycin. The incorporation of deuterium atoms enhances the compound's metabolic stability, potentially improving its pharmacokinetic profile. This modification may lead to prolonged systemic exposure and reduced dosing frequency while maintaining the parent drug's broad-spectrum antibacterial activity against Gram-positive and Gram-negative organisms. Rifaximin-d is of particular interest in research applications, including studies on hepatic encephalopathy, traveler's diarrhea, and irritable bowel syndrome, where precise metabolic tracing or extended therapeutic effects are desired. Its deuterated structure offers advantages in analytical methodologies, such as mass spectrometry, for improved detection and quantification in biological matrices.
Rifaximin-d structure
Rifaximin-d structure
Product Name:Rifaximin-d
CAS No:1262992-43-7
MF:C43H51N3O11
MW:785.878552675247
CID:4553942
Update Time:2025-10-19

Rifaximin-d Chemical and Physical Properties

Names and Identifiers

    • Rifaximin-d6
    • NZCRJKRKKOLAOJ-PLMIFOOKSA-N
    • Rifaximin-d6 (Major)
    • Rifaximin-d
    • Inchi: 1S/C43H51N3O11/c1-19-14-16-46-28(18-19)44-32-29-30-37(50)25(7)40-31(29)41(52)43(9,57-40)55-17-15-27(54-10)22(4)39(56-26(8)47)24(6)36(49)23(5)35(48)20(2)12-11-13-21(3)42(53)45-33(34(32)46)38(30)51/h11-18,20,22-24,27,35-36,39,48-51H,1-10H3,(H,45,53)/b12-11+,17-15+,21-13-/t20-,22+,23+,24+,27-,35-,36+,39+,43-/m0/s1
    • InChI Key: NZCRJKRKKOLAOJ-XRCRFVBUSA-N
    • SMILES: O=C1[C@]2(OC=C[C@@H]([C@H]([C@H]([C@@H]([C@@H]([C@@H]([C@@H](O)[C@@H](C)C=CC=C(C)C(=O)NC3=C(O)C4C(O)=C(C)C(O2)=C1C=4C1N=C2C([H])=C(C([H])([H])[H])C([H])=C([H])N2C=13)C)O)C)OC(=O)C)C)OC)C |t:4,16,&1:2,6,7,8,9,10,11,12,14|

Rifaximin-d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
R509502-1mg
Rifaximin-d6 (Major)
1262992-43-7
1mg
$ 230.00 2023-09-06
TRC
R509502-10mg
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$ 1774.00 2023-09-06
ChemScence
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$500.0 2022-04-28
ChemScence
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$1550.0 2022-04-28
MedChemExpress
HY-13234S-1mg
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¥6530 2025-04-16
MedChemExpress
HY-13234S-5mg
Rifaximin-d6
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¥15500 2022-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-219972-1 mg
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¥2,294.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
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Rifaximin-d6,
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¥2294.00 2023-09-05
1PlusChem
1P01CCVQ-1mg
Rifaximin-d6 (Major)
1262992-43-7 ≥99% deuterated forms (d1-d6)
1mg
$333.00 2024-07-09
A2B Chem LLC
AW55382-1mg
Rifaximin-d6 (Major)
1262992-43-7 ≥99% deuterated forms (d1-d6)
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$241.00 2024-04-20

Additional information on Rifaximin-d

Rifaximin-d (CAS No. 1262992-43-7): A Comprehensive Overview

Rifaximin-d, identified by the CAS number 1262992-43-7, is a derivative of the well-known antibiotic rifaximin. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in the field of microbiology and infectious diseases. In this article, we will delve into the structural characteristics, biological activities, and recent advancements related to Rifaximin-d.

Rifaximin-d is a semisynthetic derivative of rifaximin, which itself is a broad-spectrum antibiotic belonging to the rifamycin class. The structural modification in Rifaximin-d introduces distinct pharmacokinetic and pharmacodynamic properties compared to its parent compound. This modification enhances its efficacy against certain bacterial strains while reducing potential side effects. Recent studies have highlighted its effectiveness in treating infections caused by multidrug-resistant organisms, making it a promising candidate for future therapeutic interventions.

The chemical structure of Rifaximin-d plays a pivotal role in its biological activity. Its molecular formula, C34H35N3O13, indicates a complex arrangement of atoms that contribute to its antimicrobial properties. The presence of specific functional groups, such as the amino sugar moiety and the naphthoquinone ring system, is crucial for its interaction with bacterial RNA polymerase, thereby inhibiting transcription and leading to bacterial cell death.

Recent research has focused on optimizing the delivery mechanisms of Rifaximin-d to enhance its bioavailability and reduce systemic toxicity. For instance, studies have explored the use of nanotechnology-based drug delivery systems, such as lipid nanoparticles and polymeric micelles, to improve the solubility and targeted delivery of Rifaximin-d. These advancements hold great promise for overcoming current limitations in antibiotic therapy.

In terms of clinical applications, Rifaximin-d has shown remarkable efficacy in treating infections caused by Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). Its ability to target these pathogens without inducing significant resistance mechanisms makes it a valuable addition to the arsenal of antibiotics.

Moreover, preclinical studies have demonstrated that Rifaximin-d exhibits potent anti-inflammatory properties, which could be harnessed for treating conditions such as inflammatory bowel disease (IBD). This dual functionality underscores the versatility of Rifaximin-d as both an antimicrobial agent and a therapeutic agent for inflammatory disorders.

The development of Rifaximin-d has been driven by a need to address the growing threat of antibiotic resistance. By leveraging cutting-edge research techniques, scientists have been able to refine its structure and optimize its therapeutic potential. Collaborative efforts between academia and industry have further accelerated progress in this field.

In conclusion, Rifaximin-d (CAS No. 1262992-43-7) represents a significant advancement in antibiotic development. Its unique chemical structure, combined with innovative delivery systems and versatile therapeutic applications, positions it as a key player in combating multidrug-resistant infections and inflammatory diseases. As research continues to unfold, we can expect even more groundbreaking discoveries that will further enhance our understanding and utilization of this remarkable compound.

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